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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzyl chloride

CAS No.: 1261749-34-1

Cat. No.: B1383543

Get Quote

CAS Number: 1261749-34-1[1]
Executive Summary & Compound Identity
2-Fluoro-5-iodobenzyl chloride (CAS: 1261749-34-1) is a specialized halogenated building

block extensively utilized in medicinal chemistry and advanced organic synthesis. Its structural

uniqueness lies in the strategic positioning of three distinct functional handles: a reactive

benzylic chloride, an ortho-fluoro group, and a meta-iodo substituent.

This tri-functional scaffold allows for orthogonal functionalization—enabling sequential

nucleophilic substitution, palladium-catalyzed cross-coupling, and directed ortho-metallation or

nucleophilic aromatic substitution (SNAr). It is a critical intermediate in the synthesis of

pharmaceuticals targeting kinase inhibition, GPCR modulation, and metabolic disorders.
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Property Specification

IUPAC Name 1-(Chloromethyl)-2-fluoro-5-iodobenzene

Common Name 2-Fluoro-5-iodobenzyl chloride

CAS Number 1261749-34-1

Molecular Formula C7H5ClFI

Molecular Weight 270.47 g/mol

MDL Number MFCD18396963

Physical State
Typically a low-melting solid or viscous oil

(dependent on purity)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

Stability
Moisture sensitive; susceptible to hydrolysis

(store under inert gas)

Synthetic Routes & Preparation
The synthesis of 2-Fluoro-5-iodobenzyl chloride is most reliably achieved via the

deoxychlorination of its alcohol precursor. This method offers higher selectivity and purity

compared to radical halogenation of the corresponding toluene derivative.

Method A: Deoxychlorination of 2-Fluoro-5-iodobenzyl
Alcohol (Preferred)
This route minimizes side reactions (such as ring chlorination) and provides a high-yielding

conversion suitable for gram-to-kilogram scale-up.

Precursor: 2-Fluoro-5-iodobenzyl alcohol (CAS: 438050-27-2) Reagents: Thionyl Chloride

(SOCl2) or Phosphorous Trichloride (PCl3) Solvent: Dichloromethane (DCM) or Toluene

Step-by-Step Protocol:
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Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a

pressure-equalizing addition funnel. Purge with Argon or Nitrogen.

Dissolution: Charge the flask with 2-Fluoro-5-iodobenzyl alcohol (10.0 mmol) and anhydrous

DCM (50 mL). Cool the solution to 0°C using an ice bath.

Activation: Add catalytic N,N-dimethylformamide (DMF, 2-3 drops). Note: DMF acts as a

catalyst by forming the reactive Vilsmeier-Haack intermediate, significantly accelerating the

reaction.

Chlorination: Add Thionyl Chloride (12.0 mmol, 1.2 eq) dropwise over 15 minutes. The

evolution of SO2 and HCl gas will be observed (use a scrubber).

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via

TLC (Hexanes/EtOAc 4:1) or LC-MS. The alcohol spot should disappear.

Workup: Quench carefully with saturated aqueous NaHCO3 at 0°C. Extract with DCM (3 x 30

mL). Wash combined organics with brine, dry over anhydrous Na2SO4, and concentrate in

vacuo.

Purification: The crude residue is often sufficiently pure (>95%). If necessary, purify via flash

column chromatography (SiO2, 100% Hexanes to 5% EtOAc/Hexanes).

Method B: Radical Halogenation (Alternative)
Precursor: 2-Fluoro-5-iodotoluene Reagents:N-Chlorosuccinimide (NCS) or Sulfuryl Chloride

(SO2Cl2) Catalyst: AIBN or Benzoyl Peroxide Conditions: Reflux in CCl4 or Trifluorotoluene.

Note: This method is less preferred due to the potential for over-chlorination (benzal chloride

formation) and the lability of the C-I bond under radical conditions.

Reactivity Profile & Mechanism
The versatility of CAS 1261749-34-1 stems from its ability to participate in two distinct reaction

manifolds without interference: SN2 Substitution and Pd-Catalyzed Cross-Coupling.

Mechanistic Pathway: Orthogonal Functionalization
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The following diagram illustrates how the benzylic chloride and aryl iodide can be reacted

sequentially.

2-Fluoro-5-iodobenzyl chloride
(CAS 1261749-34-1)

Intermediate A:
Benzylic Amine

(Ar-I intact)S_N2 Substitution
(Base, solvent)

Intermediate B:
Biaryl Benzyl Chloride

Suzuki Coupling
(Chemoselective)

Secondary Amine (HNR2)

Product A:
Functionalized Biaryl

Suzuki-Miyaura
Coupling

Boronic Acid / Pd(0)

Boronic Acid / Pd(0)

Product B:
Functionalized BiarylS_N2 Substitution

Nucleophile (Nu-)

Click to download full resolution via product page

Caption: Orthogonal reaction pathways. Path 1 is generally preferred to avoid potential side

reactions of the benzylic chloride under palladium catalysis conditions (e.g., oxidative addition

to the C-Cl bond).

Key Reaction Classes
Benzylic Substitution (SN2):

Nucleophiles: Amines (primary/secondary), Alkoxides, Thiols, Azides.

Conditions: Mild bases (K2CO3, DIPEA) in polar aprotic solvents (DMF, CH3CN).

Rate: Enhanced by the electron-withdrawing nature of the ortho-fluoro and meta-iodo

groups, which stabilize the transition state slightly relative to unsubstituted benzyl chloride.

Palladium-Catalyzed Coupling:

Site: C-I bond (Position 5).
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Selectivity: The C-I bond undergoes oxidative addition much faster than the C-Cl

(benzylic) or C-F bonds, allowing for chemoselective coupling.

Reactions: Suzuki-Miyaura (Aryl-Aryl), Sonogashira (Aryl-Alkyne), Heck (Aryl-Alkene).

Applications in Drug Discovery
This compound is a "privileged structure" precursor. The 2-fluoro-5-iodo motif is frequently

embedded in kinase inhibitors to modulate metabolic stability and binding affinity.

Case Study: Synthesis of Kinase Inhibitors
In the development of tyrosine kinase inhibitors, the benzyl group is often used to occupy the

hydrophobic pocket of the enzyme.

Step 1: Reaction of CAS 1261749-34-1 with a piperazine-based core (SN2).

Step 2: The iodine handle is then used to attach a solubilizing tail or a hinge-binding motif via

Suzuki coupling.

Role of Fluorine: The ortho-fluorine atom can form intramolecular hydrogen bonds or dipole

interactions within the active site, often improving potency and metabolic stability (blocking

metabolic oxidation at the benzylic position).

Handling, Stability & Safety (MSDS Insights)
Signal Word:DANGER

Hazard Class Statement Precaution

Skin Corr.[1] 1B
Causes severe skin burns and

eye damage.

Wear nitrile gloves, lab coat,

and eye protection.

Lachrymator
Causes severe eye irritation

and tearing.

Handle ONLY in a functioning

fume hood.

Sensitizer
May cause allergic skin

reaction.

Avoid breathing

dust/fume/gas/mist/vapors.[1]
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Storage Protocol:

Temperature: 2–8°C (Refrigerate).

Atmosphere: Store under Nitrogen or Argon. Benzylic chlorides can hydrolyze to alcohols

upon exposure to atmospheric moisture, releasing HCl gas.

Container: Tightly sealed glass vial with a PTFE-lined cap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. 1-fluoro-4-iodobenzene | Sigma-Aldrich [sigmaaldrich.com]

3. 1261749-34-1|2-(Chloromethyl)-1-fluoro-4-iodo-benzene|2-(Chloromethyl)-1-fluoro-4-iodo-
benzene|-范德生物科技公司 [bio-fount.com]

4. 2-Fluoro-5-iodobenzyl chloride CAS#: 1261749-34-1 [m.chemicalbook.com]

To cite this document: BenchChem. [Comprehensive Technical Guide: 2-Fluoro-5-iodobenzyl
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1383543/docs?utm_src=pdf-body#comprehensive-technical-guide-2-fluoro-5-iodobenzyl-chloride
https://www.sigmaaldrich.com/US/en/search/1-fluoro-4-iodobenzene?focus=products&page=1&perpage=30&sort=relevance&term=1-fluoro-4-iodobenzene&type=product_name
http://www.bio-fount.com/cn/goods2/183423_5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB64635626_EN.htm
https://www.sigmaaldrich.com/US/en/search/1-fluoro-4-iodobenzene?focus=products&page=1&perpage=30&sort=relevance&term=1-fluoro-4-iodobenzene&type=product_name
http://www.bio-fount.com/cn/goods2/183423_5.html
https://www.benchchem.com/product/b1383543?utm_src=pdf-custom-synthesis#bc-rfq
https://fluorochem.co.uk/product/F863871/
https://www.sigmaaldrich.com/US/en/search/1-fluoro-4-iodobenzene?focus=products&page=1&perpage=30&sort=relevance&term=1-fluoro-4-iodobenzene&type=product_name
http://www.bio-fount.com/cn/goods2/183423_5.html
http://www.bio-fount.com/cn/goods2/183423_5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB64635626_EN.htm
https://www.benchchem.com/product/b1383543/docs#comprehensive-technical-guide-2-fluoro-5-iodobenzyl-chloride
https://www.benchchem.com/product/b1383543/docs#comprehensive-technical-guide-2-fluoro-5-iodobenzyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1383543/docs#comprehensive-technical-guide-2-
fluoro-5-iodobenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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